1,2-cyclohexanedione (4-nitrophenyl)hydrazone

• IUPAC Name: (2Z)-2-[(4-nitrophenyl)hydrazinylidene]cyclohexan-1-one
• InChI: InChI=1S/C12H13N3O3/c16-12-4-2-1-3-11(12)14-13-9-5-7-10(8-6-9)15(17)18/h5-8,13H,1-4H2/b14-11-
• InChI Key: LTGSLBNCOXOGEC-KAMYIIQDSA-N
• Canonical SMILES: C1CCC(=O)C(=NNC2=CC=C(C=C2)[N+](=O)[O-])C1
• Isomeric SMILES: C1CCC(=O)/C(=N\NC2=CC=C(C=C2)[N+](=O)[O-])/C1
• Molecular Formula: C12H13N3O3
• Molecular Weight: 247.25 g/mol

Description

Synthesis Analysis

Arylhydrazone derivatives, including "1,2-cyclohexanedione (4-nitrophenyl)hydrazone," are typically synthesized through the coupling of cyclohexanedione derivatives with aromatic diazonium salts. This process involves the formation of intramolecular hydrogen bonds, which are critical for the stability and reactivity of the compounds. The synthesis process is characterized by its efficiency and the ability to introduce various substituents, such as the nitrophenyl group, which significantly influence the electronic and structural properties of the final product (Sethukumar & Prakasam, 2010).

Molecular Structure Analysis

The molecular structure of arylhydrazone derivatives is heavily influenced by intramolecular hydrogen bonding. X-ray crystallography studies reveal that these compounds exhibit specific configurations, such as envelope conformations in the cyclohexane ring, which are determined by the intramolecular interactions. The presence of a nitrophenyl group further affects the molecule's geometry, influencing the resonance and electronic distribution throughout the structure (Sethukumar & Prakasam, 2010).

Chemical Reactions and Properties

Arylhydrazones, including "1,2-cyclohexanedione (4-nitrophenyl)hydrazone," participate in various chemical reactions, reflecting their versatile chemical properties. These compounds are known to undergo oxidation, reduction, and cycloaddition reactions, among others. The nitro group significantly affects the compound's reactivity, making it more susceptible to electron-withdrawing or -donating conditions. These reactions are crucial for the synthesis of complex organic molecules and materials (Butler & Cunningham, 1980).

Safety and Hazards

The safety data sheet for “1,2-cyclohexanedione (4-nitrophenyl)hydrazone” suggests avoiding contact with skin and eyes, not breathing dust, and not ingesting the compound. If swallowed, immediate medical assistance should be sought.